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Executive Summary & Chemical Context[1][2][3][4]

-methyl-D-histidine (often abbreviated as 3-methyl-D-histidine or D-3MH) is the D-enantiomer
of the well-known muscle breakdown biomarker,

-methyl-L-histidine. While the L-isomer is endogenously produced in mammals via the post-
translational methylation of actin and myosin, the D-isomer occupies a unique niche in
metabolic research.

Its primary applications stem from its metabolic stability (resistance to mammalian L-specific
enzymes) and its utility as a chiral internal standard in mass spectrometry. Furthermore,
emerging research into the "Gut-Muscle Axis" utilizes D-amino acids to distinguish microbial
metabolic activity from mammalian host processes.

Nomenclature Clarification

e Common Name: 3-methyl-D-histidine[1][2][3][4][5]
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e |UPAC Name: D-Histidine,

-methyl- (or 3-methyl-D-histidine depending on ring numbering convention).
e Abbreviation:

-Me-D-His
« Distinction:

o -methyl-L-histidine (L-3MH): Biomarker for myofibrillar protein degradation.

o -methyl-D-histidine (D-3MH): Analytical standard, microbial metabolite, and proteolysis-
resistant peptide building block.

Core Application: Chiral LC-MS/MS Bioanalysis

Role: The "Gold Standard" Internal Standard for Muscle Catabolism Quantification.

The Scientific Rationale

Quantifying L-3MH in plasma or urine is critical for assessing muscle wasting (sarcopenia,
cachexia). However, standard reverse-phase chromatography often fails to separate the 1-
methyl and 3-methyl isomers efficiently, and matrix effects can suppress ionization.

Using

-methyl-D-histidine (specifically isotopically labeled, e.g., D-3MH-

) as an Internal Standard (I1S) provides superior validation. Unlike L-isomer isotopologues which
may co-elute perfectly and suffer identical suppression, the D-isomer can be separated on
chiral columns to prove enantiomeric purity or used on achiral columns where it co-elutes but
provides a distinct mass tag if deuterated.

Protocol 1: Chiral Separation & Quantification of
Methylhistidines

Objective: To quantify endogenous L-3MH using D-3MH as a retention-time marker and
guantification standard.
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Reagents
¢ Analyte: Plasma or Urine samples.[1][5][6][7]

e Internal Standard (IS):
-methyl-D-histidine-
(Deuterated D-isomer).

o Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

» Mobile Phase B: Acetonitrile (LC-MS grade).

Step-by-Step Methodology

o Sample Preparation (Protein Precipitation):
o Aliquot 50

L of plasma into a 1.5 mL tube.

o Add 20

L of IS Working Solution (10
M
-methyl-D-histidine-
).
o Add 150

L of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.

o Vortex for 30 seconds; Centrifuge at 14,000 x g for 10 minutes at 4°C.
o Transfer supernatant to a glass vial.

e LC-MS/MS Configuration:
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o Column: Chiralpak ZWIX(+) or equivalent zwitterionic chiral stationary phase (150 x 3 mm,
3

m).
o Flow Rate: 0.4 mL/min.

o Gradient: Isocratic elution (typically 40% A / 60% B) is often sufficient for enantiomer
separation, but a shallow gradient (60% B

40% B over 5 min) ensures sharpening of the D-isomer peak.

e Detection (MRM Mode):
o Monitor transitions for L-3MH and D-3MH.
o L-3MH:
170.1
124.1
o D-3MH-
(1S):
173.1
127.1

o Data Analysis:

o The D-isomer will elute at a distinct retention time (RT) compared to the L-isomer on chiral
columns.

o Validation Check: If a peak appears at the D-isomer RT in a non-spiked biological sample,
it indicates microbial origin (see Section 3).

Workflow Diagram: Chiral Bioanalysis
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Caption: Workflow for using N-tau-methyl-D-histidine as an internal standard to validate L-
iIsomer quantification.

Application: Peptide Engineering & Stability

Role: Building Block for Protease-Resistant Peptidomimetics.

The Scientific Rationale

Therapeutic peptides often fail due to rapid degradation by serum proteases. Incorporating D-
amino acids ("Retro-inverso" design) prevents recognition by proteolytic enzymes.

-methyl-D-histidine adds a second layer of protection:
» Stereochemical mismatch: Proteases cannot cleave the D-peptide bond.
« Steric hindrance: The methyl group on the imidazole ring (

position) blocks interaction with metal ions (like Zn2+ in metalloproteases) or specific binding
pockets.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS)
Incorporation

Objective: Synthesize a stable analog of a histidine-containing bioactive peptide (e.qg.,
Angiotensin or TRH analogs).

Reagents
¢ Resin: Rink Amide MBHA resin.

e Amino Acid: Fmoc-

-methyl-D-histidine (Fmoc-D-His(3-Me)-OH).
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e Coupling Agents: HATU / DIPEA.

e Deprotection: 20% Piperidine in DMF.

Methodology

» Resin Swelling: Swell resin in DMF for 30 min.
» Fmoc Removal: Treat with 20% Piperidine (2 x 5 min). Wash with DMF (5x).
o Coupling of Modified Histidine:

o Dissolve Fmoc-

-methyl-D-histidine (3 eq), HATU (2.9 eq), and DIPEA (6 eq) in DMF.

o Note: The methyl group on the imidazole increases hydrophobicity; ensure complete
dissolution.

o Add to resin and shake for 60 min at Room Temp.
o Capping: Acetylate unreacted amines to prevent deletion sequences.
o Cleavage: Treat with TFA/TIS/H20 (95:2.5:2.5) for 2 hours.

 Validation: Analyze via HPLC. The D-isomer incorporation usually results in a slight retention
time shift compared to the L-analog.

Emerging Application: The Gut-Muscle Axis
Role: Differentiating Host vs. Microbial Metabolism.
Recent studies suggest that while mammals almost exclusively produce L-3MH, gut microbiota

(specifically certain Clostridium and Bacillus strains) possess racemases capable of producing
D-amino acids, or they degrade dietary methylhistidine differently.

o Experimental Design: Researchers measuring "Total Methylhistidine" often overlook the
enantiomeric ratio.
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» Application: High levels of

-methyl-D-histidine in urine, when controlled for diet, can serve as a biomarker for gut
dysbiosis or bacterial overgrowth, distinct from the muscle breakdown signal of the L-isomer.

Comparative Data: L vs D Isomer Properties

Feature

-Methyl-L-Histidine -Methyl-D-Histidine
Oriai Mammalian Muscle Microbial / Synthetic / Dietary
rigin
9 (Actin/Myosin) Trace
) Excreted unchanged Resistant to
Enzymatic Fate o )
(Humans) Histidase/Carnosinase

_ _ Internal Standard / Chiral
LC-MS/MS Use Primary Analyte (Biomarker) T
racer

Protease-Resistant Building

Peptide Synthesis Standard Building Block
Block

Enzymatic Mechanistic Studies

Role: Probing Active Sites of Histidine Ammonia-Lyase (HAL).

-methyl-D-histidine is used as a competitive inhibitor or mechanistic probe for enzymes that
process histidine. Because the D-isomer cannot undergo the

-elimination catalyzed by Histidine Ammonia-Lyase (Histidase) efficiently, it binds to the active
site without being turned over, allowing crystallographic capture of the enzyme-substrate
complex.

Mechanism Diagram: Enzyme Interaction
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Caption: Mechanistic difference in enzymatic processing. The D-isomer acts as a stable probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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